Cas no 101843-96-3 ([1,1'-Biphenyl]-2,4'-diol,3,3',5-trichloro-)
101843-96-3 structure
Product Name:[1,1'-Biphenyl]-2,4'-diol,3,3',5-trichloro-
CAS No:101843-96-3
MF:C12H7Cl3O2
MW:289.54178071022
CID:149969
PubChem ID:181036
Update Time:2025-04-19
[1,1'-Biphenyl]-2,4'-diol,3,3',5-trichloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,4'-diol,3,3',5-trichloro-
- 2,4-dichloro-6-(3-chloro-4-hydroxyphenyl)phenol
- 101843-96-3
- (1,1'-Biphenyl)-2,4'-diol, 3,3',5-trichloro-
- DTXSID00144271
-
- Inchi: 1S/C12H7Cl3O2/c13-7-4-8(12(17)10(15)5-7)6-1-2-11(16)9(14)3-6/h1-5,16-17H
- InChI Key: WPHJOUBWWKWKLJ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1O)C1C=CC(=C(C=1)Cl)O)Cl
Computed Properties
- Exact Mass: 287.95131
- Monoisotopic Mass: 287.951163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
[1,1'-Biphenyl]-2,4'-diol,3,3',5-trichloro- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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